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For Researchers, Scientists, and Drug Development Professionals

Anhydrous acetic acid, commonly known as glacial acetic acid, is a fundamental reagent and

solvent in research, chemical synthesis, and pharmaceutical manufacturing.[1][2] Its physical

properties are critical for its proper handling, application, and the successful execution of

chemical processes. This guide provides a comprehensive overview of the key physical

characteristics of anhydrous acetic acid, supported by quantitative data and an outline of

relevant experimental methodologies.

Core Physical Properties
Anhydrous acetic acid is a colorless liquid with a strong, pungent, vinegar-like odor.[1][3][4] It is

a hygroscopic substance, meaning it readily absorbs moisture from the atmosphere, which can

affect its physical properties.[1] The term "glacial" is derived from its tendency to form ice-like

crystals at temperatures slightly below room temperature.[5][6][7]

Quantitative Physical Data
The following table summarizes the principal physical properties of anhydrous acetic acid,

compiled from various sources. These values are essential for modeling chemical reactions,

designing purification processes, and ensuring safe laboratory and industrial practices.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b3334272?utm_src=pdf-interest
https://www.ysxlglacialaceticacid.com/news/anhydrousaceticacid-9041.html
https://byjus.com/chemistry/acetic-acid/
https://www.ysxlglacialaceticacid.com/news/anhydrousaceticacid-9041.html
https://www.quora.com/What-is-anhydrous-acetic-acid
https://hansonchemicals.com/products/acetic-acid/
https://www.ysxlglacialaceticacid.com/news/anhydrousaceticacid-9041.html
https://en.wikipedia.org/wiki/Acetic_acid
https://www.qiboch.com/anhydrous-glacial-acetic-acid/
https://www.quora.com/Is-a-melting-point-of-glacial-acetic-acid-low-or-high
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3334272?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Conditions

Melting Point
16-17 °C (61-62 °F; 289-290

K)[3][5]
---

16.6 °C (61.9 °F)[1][6][8][9] ---

16.2 °C[10] ---

17 °C[11] ---

Boiling Point
118-119 °C (244-246 °F; 391-

392 K)[3][5]
At 1013 hPa[11]

117.9 °C[8][9] ---

118.1 °C[1] ---

Density (liquid) 1.049 g/cm³[2][3][5] At 20 °C[4]

1.05 g/cm³ At 20 °C[11]

1.04 g/mL At 25 °C[10]

Density (solid) 1.27 g/cm³[5] ---

Molar Mass 60.05 g/mol [6][11] ---

60.052 g/mol [2][9] ---

Refractive Index (nD) 1.371[5] At 20 °C[10][12]

1.371-1.372 At 20 °C[12]

Viscosity 1.22 mPa·s[5] ---

1.037 mPa·s At 30 °C

0.792 mPa·s At 50 °C

0.591 mPa·s At 75 °C

0.457 mPa·s At 100 °C

Vapor Pressure 1.546 kPa (11.6 mmHg) At 20 °C[5]

11.4 mmHg At 20 °C[10]
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Flash Point 39 °C (102.2 °F)[8][9][10] Closed cup[10]

38.5 °C[11] ---

Acidity (pKa) 4.756[5] In aqueous solution[2]

Solubility

Miscible with water, ethanol,

ether, and carbon

tetrachloride.[5][6][8][13]

---

Experimental Protocols for Property Determination
The accurate determination of the physical properties of anhydrous acetic acid is crucial for its

quality control and application. While detailed, step-by-step experimental protocols are

extensive, the following outlines the general methodologies employed.

1. Melting Point Determination: The melting point of glacial acetic acid is a key indicator of its

purity. The presence of water, even in small amounts (e.g., 0.1%), can lower the melting point

by approximately 0.2 °C.[5]

Methodology: A common method involves fractional freezing. The sample is cooled in a

controlled manner, often in an ice bath, with gentle agitation to promote the formation of

crystals.[5] The temperature at which the solid and liquid phases are in equilibrium is

recorded as the melting point. For high-purity measurements, a calibrated thermometer or a

digital temperature probe is essential. The chromic oxide method has been noted as a

satisfactory purification technique prior to melting point determination.[14]

2. Boiling Point Determination: The boiling point is determined at a specific atmospheric

pressure.

Methodology: A sample of the acid is heated in a distillation apparatus. The temperature of

the vapor that is in equilibrium with the boiling liquid is measured. It is critical to ensure the

thermometer bulb is positioned correctly in the vapor phase, just below the side arm of the

distillation flask, to obtain an accurate reading. The atmospheric pressure should be

recorded as the boiling point is pressure-dependent.

3. Density Measurement: Density can be measured for both the liquid and solid states.
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Methodology: For the liquid state, a pycnometer or a digital density meter is typically used.

The mass of a known volume of the substance is measured at a controlled temperature. For

the solid, the density can be determined by measuring the volume displaced by a known

mass of the solid in a liquid in which it is insoluble.

4. Refractive Index Measurement: The refractive index is a measure of how light propagates

through the substance and is also an indicator of purity.[12]

Methodology: An Abbe refractometer is commonly used for this measurement. A small

sample of the liquid is placed on the prism of the refractometer. Light is passed through the

sample, and the angle of refraction is measured. The instrument is calibrated using a

standard of known refractive index, and the temperature is controlled, as the refractive index

is temperature-dependent.

5. Viscosity Measurement: Viscosity describes a fluid's resistance to flow.

Methodology: Various types of viscometers can be used, such as capillary viscometers or

rotational viscometers. For a capillary viscometer, the time it takes for a known volume of the

liquid to flow through a capillary of a known diameter is measured. The viscosity is then

calculated based on this time and the instrument's calibration constant.

Logical Relationships of Physical Properties
The physical properties of anhydrous acetic acid are interconnected and influenced by external

conditions such as temperature and pressure. The following diagram illustrates these

relationships.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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